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Compound of Interest

Compound Name: BMS961

Cat. No.: B15545142 Get Quote

Essential Safety and Handling Guide for BMS961
Disclaimer: A comprehensive, verified Safety Data Sheet (SDS) for BMS961 (CAS 185629-22-

5) was not readily available at the time of this document's creation. The following guidance is

synthesized from general safety protocols for handling potent, powdered pharmaceutical

compounds in a laboratory setting. It is imperative to supplement this information with a

thorough risk assessment specific to your facility and experimental procedures. Always consult

with your institution's Environmental Health and Safety (EHS) department for specific guidance.

BMS961, with the chemical name 3-Fluoro-4-[[2-hydroxy-2-(5,5,8,8-tetramethyl-5,6,7,8,-

tetrahydro-2-naphthalenyl)acetyl]amino]-benzoic acid, is a selective retinoic acid receptor-γ

(RARγ) agonist.[1] As a potent biological modulator, it requires careful handling to minimize

exposure and ensure the safety of laboratory personnel.

Personal Protective Equipment (PPE)
The following table summarizes the recommended PPE for handling BMS961. This is a general

guideline and may need to be adapted based on the specific procedures and risk assessment.
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PPE Category Recommended Equipment

Eye/Face Protection

Safety glasses with side shields or chemical

splash goggles. A face shield should be worn

when there is a risk of splashing.

Hand Protection

Nitrile gloves are recommended. Consider

double-gloving, especially when handling

concentrated solutions or performing tasks with

a higher risk of contamination.

Body Protection

A lab coat should be worn at all times. For

procedures with a higher risk of contamination,

a disposable gown is recommended.

Respiratory Protection

For handling the powdered form of BMS961, a

NIOSH-approved respirator with a particulate

filter (e.g., N95, P100) is recommended,

especially when working outside of a fume

hood.

Operational Plan
Adherence to a strict operational plan is crucial for the safe handling of BMS961. The following

step-by-step guidance outlines the key stages of the handling process.

1. Receiving and Storage:

Upon receipt, visually inspect the container for any damage or leaks.

Store BMS961 in a cool, dry, and well-ventilated area, away from incompatible materials.

The storage location should be clearly labeled as containing a potent compound.

2. Weighing and Aliquoting (Powder Form):

All handling of powdered BMS961 should be conducted within a certified chemical fume

hood or a glove box to minimize inhalation exposure.
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Before weighing, decontaminate the work surface.

Use dedicated spatulas and weighing boats.

Tare the balance with the weighing boat before adding the compound.

Carefully transfer the desired amount of BMS961 to the weighing boat, avoiding the creation

of dust.

After weighing, securely close the primary container.

Clean the balance and surrounding area with a suitable solvent (e.g., 70% ethanol) and

dispose of the cleaning materials as hazardous waste.

3. Solution Preparation:

Prepare solutions in a chemical fume hood.

Add the solvent to the weighed BMS961 slowly to avoid splashing.

Ensure the container is properly sealed and labeled with the compound name, concentration,

solvent, and date of preparation.

4. Experimental Use:

When using solutions of BMS961, wear appropriate PPE.

Conduct all procedures that may generate aerosols or splashes within a fume hood.

Avoid direct contact with skin and eyes.

Disposal Plan
Proper disposal of BMS961 and associated waste is critical to prevent environmental

contamination and ensure regulatory compliance.

1. Waste Segregation:
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Solid Waste: All disposable items that have come into contact with BMS961 (e.g., gloves,

weighing boats, paper towels) should be collected in a dedicated, clearly labeled hazardous

waste container.

Liquid Waste: Unused solutions and contaminated solvents should be collected in a

separate, sealed, and clearly labeled hazardous liquid waste container. Do not mix with other

waste streams unless compatibility has been confirmed.

Sharps Waste: Needles, syringes, and other contaminated sharps must be disposed of in a

designated sharps container.

2. Labeling:

All waste containers must be clearly labeled with "Hazardous Waste," the name of the

chemical (BMS961), and the primary hazard (e.g., "Toxic").

3. Storage and Collection:

Store waste containers in a designated satellite accumulation area.

Follow your institution's procedures for hazardous waste pickup and disposal. Do not

dispose of BMS961 down the drain or in the regular trash.
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BMS961 Safe Handling and Disposal Workflow
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Caption: Workflow for the safe handling and disposal of BMS961.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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